Cas no 2162726-67-0 (1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2162726-67-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6266448
• PubChem ID: 165655279
• Update Time: 2025-06-29

1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1840128
• 2162726-67-0

• Inchi： 1S/C10H21NO/c1-8(2)6-10(8,11)7-9(3,4)12-5/h6-7,11H2,1-5H3
• InChI Key： VHFLCEXFRBFDJR-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(CC1(C)C)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2162726-67-0)

1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2162726-67-0, belongs to a class of molecules characterized by a cyclopropane ring substituted with various functional groups. The structural motif of this molecule, particularly the presence of a dimethylcyclopropan-1-amine core, makes it a promising candidate for further exploration in medicinal chemistry due to its unique steric and electronic properties.

The compound’s name highlights several key structural features that contribute to its potential utility. The (2-methoxy-2-methylpropyl) substituent introduces both an oxygen-containing group and a branched alkyl chain, which can influence the compound’s solubility, metabolic stability, and interactions with biological targets. The dimethylcyclopropan-1-amine backbone provides a rigid framework with specific hydrogen bonding capabilities, making it suitable for designing molecules that interact with proteins or enzymes. These structural attributes have positioned this compound as an intriguing subject for research in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the dimethylcyclopropan-1-amine moiety can serve as a scaffold for designing small molecules that modulate enzyme activity or receptor binding. For instance, modifications at the (2-methoxy-2-methylpropyl) group have been shown to enhance binding affinity and selectivity in target proteins. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural features are carefully tailored to optimize pharmacological properties.

The synthesis of 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine presents unique challenges due to the strained nature of the cyclopropane ring. However, recent methodologies have demonstrated efficient routes to construct such motifs while maintaining high regioselectivity and yield. Transition-metal-catalyzed reactions, in particular, have proven invaluable in forming carbon-carbon bonds within the cyclopropane framework. These synthetic strategies not only facilitate access to this compound but also provide insights into developing novel synthetic pathways for other cyclopropane-based derivatives.

In the context of bioorganic chemistry, the reactivity of this compound has been explored in various transformations relevant to drug discovery. The amine functionality at the 1-position allows for facile derivatization through nucleophilic substitution or condensation reactions, enabling the creation of libraries of analogs for high-throughput screening. Additionally, the oxygen atom in the (2-methoxy-2-methylpropyl) group can participate in hydrogen bonding interactions, which are critical for designing molecules with enhanced binding affinity to biological targets.

Emerging research indicates that derivatives of 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine may exhibit promising biological activities across multiple therapeutic areas. For example, studies have suggested potential applications in anti-inflammatory and analgesic therapies due to their ability to modulate inflammatory pathways. Furthermore, the rigid cyclopropane core has been implicated in stabilizing protein-ligand interactions, making it a valuable component in designing kinase inhibitors or G-protein coupled receptor (GPCR) modulators.

The chemical diversity introduced by variations around the (2-methoxy-2-methylpropyl) group has also been exploited in developing novel antimicrobial agents. Recent reports highlight the efficacy of cyclopropane-containing compounds in disrupting bacterial cell wall synthesis or inhibiting essential metabolic enzymes. Such findings underscore the importance of this scaffold in addressing antibiotic resistance challenges.

From a computational perspective, virtual screening techniques have been employed to identify lead compounds derived from 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine. By leveraging large databases and machine learning algorithms, researchers can predict pharmacokinetic properties and off-target effects before experimental validation. This approach not only accelerates drug discovery but also minimizes costs associated with trial-and-error synthesis.

The environmental impact of synthesizing such compounds has also been considered in recent studies. Green chemistry principles have guided efforts to develop sustainable methodologies that reduce waste and energy consumption without compromising yield or purity. For instance, catalytic processes that employ recyclable ligands or renewable solvents have been explored as alternatives to traditional synthetic routes.

Future directions in research on 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropan-1-amine may include exploring its role in photopharmacology or developing prodrugs that release active species under specific physiological conditions. The versatility of this scaffold suggests broad applicability across various disciplines within chemical biology and pharmaceutical science.